2,4-dichloro-N-(2-hydroxy-5-methylphenyl)benzamide

• Molecular Formula: C14H11Cl2NO2
• Molecular Weight: 296.1 g/mol
• IUPAC Name: 2,4-dichloro-N-(2-hydroxy-5-methylphenyl)benzamide
• InChI: InChI=1S/C14H11Cl2NO2/c1-8-2-5-13(18)12(6-8)17-14(19)10-4-3-9(15)7-11(10)16/h2-7,18H,1H3,(H,17,19)
• InChI Key: CSVWKZWVOOWPLG-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)O)NC(=O)C2=C(C=C(C=C2)Cl)Cl

Description

2,4-dichloro-N-(2-hydroxy-5-methylphenyl)benzamide, also known as dicamba, is a selective herbicide that is widely used in agriculture to control broadleaf weeds. It was first introduced in the 1960s and has since become one of the most commonly used herbicides in the world.

Mechanism of Action

Dicamba works by disrupting the growth and development of broadleaf weeds. It does this by mimicking the plant hormone auxin, which regulates plant growth and development. When 2,4-dichloro-N-(2-hydroxy-5-methylphenyl)benzamide is applied to a plant, it is absorbed and transported throughout the plant, where it disrupts the normal growth and development processes. This leads to the death of the plant.
Biochemical and Physiological Effects:
Dicamba can have a range of biochemical and physiological effects on plants. It can cause the formation of abnormal growth patterns, such as curling or twisting of leaves and stems. It can also cause the death of plant tissues, leading to stunted growth or complete plant death. Additionally, 2,4-dichloro-N-(2-hydroxy-5-methylphenyl)benzamide can have negative effects on non-target plants, such as trees and shrubs.

Advantages and Limitations for Lab Experiments

Dicamba is a widely used herbicide that has been extensively studied for its herbicidal properties. It is relatively easy to synthesize and can be used in a variety of agricultural settings. However, 2,4-dichloro-N-(2-hydroxy-5-methylphenyl)benzamide can have negative effects on non-target plants and can be harmful to the environment if not used properly. Additionally, 2,4-dichloro-N-(2-hydroxy-5-methylphenyl)benzamide can be expensive to produce and may not be cost-effective for all agricultural applications.

Future Directions

There are several potential future directions for 2,4-dichloro-N-(2-hydroxy-5-methylphenyl)benzamide research. One area of interest is the development of 2,4-dichloro-N-(2-hydroxy-5-methylphenyl)benzamide-resistant crops, which would allow farmers to use 2,4-dichloro-N-(2-hydroxy-5-methylphenyl)benzamide more effectively to control weeds without harming their crops. Another area of interest is the development of more environmentally friendly herbicides that can be used in place of 2,4-dichloro-N-(2-hydroxy-5-methylphenyl)benzamide. Additionally, more research is needed to fully understand the long-term effects of 2,4-dichloro-N-(2-hydroxy-5-methylphenyl)benzamide on the environment and non-target plants.

Synthesis Methods

Dicamba can be synthesized through several methods, including the reaction of 2,4-dichlorobenzoic acid with 2-hydroxy-5-methylaniline. The reaction is catalyzed by a strong acid, such as sulfuric acid, and the resulting product is purified through recrystallization. Other methods of synthesis include the reaction of 2,4-dichlorobenzoic acid with 2,5-dimethylaniline or the reaction of 2,4-dichlorophenol with 2-hydroxy-5-methylaniline.

Scientific Research Applications

Dicamba has been extensively studied for its herbicidal properties. It is commonly used in agriculture to control broadleaf weeds in crops such as corn, soybeans, and cotton. Dicamba has also been studied for its potential use in controlling invasive plant species in natural habitats. Additionally, 2,4-dichloro-N-(2-hydroxy-5-methylphenyl)benzamide has been investigated for its potential use in treating certain types of cancer.